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Compound of Interest

Compound Name: 2-(Butylamino)ethanol

Cat. No.: B091342

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidance on the safe handling and storage of
2-(Butylamino)ethanol. Adherence to these protocols is crucial to ensure personnel safety
and maintain the integrity of the chemical.

Physicochemical Properties

2-(Butylamino)ethanol is a colorless liquid with an amine-like odor.[1] It is important to be
aware of its physical and chemical properties to handle it safely.
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Property Value Reference
CAS Number 111-75-1 [1]
Molecular Formula C6H15NO [1]
Molecular Weight 117.19 g/mol [1]
Appearance Colorless liquid [1]
Odor Amine-like [1]
Boiling Point 198 - 200 °C [1]
Melting Point -25°C [1]
Flash Point 85 °C [1]
Density 0.891 g/cm3 at 25 °C [1]
Solubility in Water ~1,000 g/L at 20 °C [1]
pH 11.9 (100 g/L solution at 20 °C)  [1]
Vapor Pressure 0.14 hPa at 20 °C [1]

Safe Handling Protocols

2.1. Personal Protective Equipment (PPE)

Due to the corrosive nature of 2-(Butylamino)ethanol, appropriate PPE is mandatory to
prevent skin and eye contact, as well as inhalation of vapors.

o Eye and Face Protection: Wear chemical safety goggles with side shields and a face shield.
» Skin Protection:
o Gloves: Wear chemically resistant gloves (e.qg., nitrile rubber, neoprene).

o Clothing: A lab coat or chemical-resistant apron should be worn. For larger quantities or in
case of potential splashing, chemical-resistant coveralls are recommended.
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» Respiratory Protection: Use in a well-ventilated area, preferably in a chemical fume hood. If a
fume hood is not available or if ventilation is inadequate, a respirator with an appropriate
organic vapor cartridge is necessary.

2.2. General Handling Procedures

Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation of
vapors.

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where 2-(Butylamino)ethanol is handled.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

Storage Procedures

Proper storage of 2-(Butylamino)ethanol is essential to maintain its stability and prevent
hazardous reactions.

o Storage Conditions: Store in a cool, dry, and well-ventilated area.[1] Keep containers tightly
closed.[1]

o Container Material: Store in the original container or a compatible container made of
materials such as high-density polyethylene (HDPE). Avoid metal containers.

¢ Incompatible Materials: Keep away from strong oxidizing agents, acids, and acid anhydrides.

Experimental Protocols

4.1. Spill Cleanup Protocol
In the event of a spill, follow these procedures to safely clean and neutralize the affected area.

o Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill
area. Ensure the area is well-ventilated.
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e Don PPE: Before addressing the spill, put on the appropriate PPE as described in section
2.1.

o Contain the Spill: For small spills, use an inert absorbent material such as vermiculite, sand,
or commercial spill absorbents for corrosive liquids. For larger spills, create a dike around
the spill with absorbent material to prevent it from spreading.

o Neutralize the Spill: Slowly and carefully add a neutralizing agent for alkaline spills, such as
a weak acid (e.g., citric acid solution) or a commercial neutralizing agent. Start from the outer
edge of the spill and work inwards. Be cautious as the neutralization reaction may generate
heat.

o Absorb the Residue: Once the spill is neutralized (check with pH paper to ensure a neutral
pH of 6-8), absorb the residue with an inert material.

e Collect and Dispose: Carefully scoop the absorbed material into a labeled, sealable waste
container.

o Decontaminate the Area: Clean the spill area with soap and water.
o Waste Disposal: Dispose of the waste according to local, state, and federal regulations.
4.2. First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk
or water. Never give anything by mouth to an unconscious person. Seek immediate medical
attention.
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Visualizations

Diagram 1: Safe Handling and Storage Workflow
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Click to download full resolution via product page
Caption: Workflow for safe handling and storage of 2-(Butylamino)ethanol.

Diagram 2: Chemical Incompatibility Relationships
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Caption: Chemical incompatibilities of 2-(Butylamino)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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